Cas no 2229615-22-7 (tert-butyl N-{2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-1-oxopropan-2-yl}carbamate)

• Product Name: tert-butyl N-{2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-1-oxopropan-2-yl}carbamate
• CAS No: 2229615-22-7
• MF: C₁₄H₂₃N₃O₄S
• MW: 329.415122270584
• CID: 5987086
• PubChem ID: 165659793
• Update Time: 2025-06-26

tert-butyl N-{2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-1-oxopropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-1-oxopropan-2-yl}carbamate
• tert-butyl N-{2-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]-1-oxopropan-2-yl}carbamate
• EN300-1899225
• 2229615-22-7

• Inchi： 1S/C14H23N3O4S/c1-13(2,3)21-12(19)16-14(4,8-18)9-10(20-7)15-11(22-9)17(5)6/h8H,1-7H3,(H,16,19)
• InChI Key： KUYVYVRIGMTTCY-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC(=C1C(C=O)(C)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 329.14092740g/mol
• Monoisotopic Mass: 329.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 109Ų

Additional information on tert-butyl N-{2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-1-oxopropan-2-yl}carbamate

Introduction to Tert-butyl N-{2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-1-oxopropan-2-yl}carbamate (CAS No. 2229615-22-7)

Tert-butyl N-{2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-1-oxopropan-2-yl}carbamate, identified by its CAS number 2229615-22-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their ability to act as intermediates in the synthesis of bioactive molecules. The structural complexity of tert-butyl N-{2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-1-oxopropan-2-yl}carbamate makes it a promising candidate for further exploration in drug discovery and development.

The molecular framework of this compound incorporates several key functional groups, including a thiazole ring, a dimethylamino substituent, and a methoxy group, all of which contribute to its unique chemical properties and potential biological activities. The presence of these moieties suggests that tert-butyl N-{2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-1-oxopropan-2-yl}carbamate may exhibit interactions with biological targets such as enzymes and receptors, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with inflammation, infection, and cancer. The thiazole core is particularly noteworthy in this context, as it is a privileged scaffold found in numerous bioactive compounds. For instance, thiazole derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties. The incorporation of a dimethylamino group into the molecular structure can enhance the lipophilicity and metabolic stability of the compound, which are critical factors for drug-like characteristics.

The methoxy substituent at the 4-position of the thiazole ring further diversifies the chemical space and may influence the electronic properties of the molecule. This modification can potentially alter the binding affinity and selectivity of tert-butyl N-{2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl}-1 oxopropan - 2 - yl carbamate towards specific biological targets. Additionally, the carbamate functionality serves as a versatile handle for further derivatization, allowing chemists to explore new analogs with tailored pharmacological profiles.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. The structural features present in tert-butyl N-{2 2 - (dimethylamino) - 4 - methoxy - 1 , 3 - thiazol - 5 - yl - 1 - oxopropan - 2 - yl carbamate suggest that it could be used as a building block for the synthesis of inhibitors targeting various disease-related enzymes. For example, thiazole derivatives have been reported to inhibit enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which play crucial roles in inflammatory processes. Moreover, the dimethylamino group may enhance binding interactions with acidic residues in enzyme active sites, improving drug efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules to biological targets with high accuracy. These computational tools have been instrumental in guiding the design and optimization of novel drug candidates like tert-butyl N-{2 2 - (dimethylamino) - 4 - methoxy - 1 , 3 - thiazol - 5 - yl } oxopropan - 2 - yl carbamate. By leveraging virtual screening and molecular docking techniques, scientists can identify promising scaffolds for further experimental validation. This approach has significantly accelerated the drug discovery process and has led to the identification of several lead compounds with therapeutic potential.

The synthesis of complex organic molecules such as tert-butyl N-{2 2 -(dimethylamino) - 4-methoxy } oxopropan _ { _ { _ _ _ _ _ _ _ _ _ _ } } carbamate requires meticulous planning and expertise in synthetic organic chemistry. The introduction of multiple functional groups into a single molecule can pose significant challenges in terms of regioselectivity, stereocontrol, and yield optimization. However, recent developments in synthetic methodologies have made it possible to construct intricate molecular architectures with high efficiency. For instance, transition metal-catalyzed cross-coupling reactions have revolutionized carbon-carbon bond formation, enabling chemists to access previously inaccessible structural motifs.

One particularly noteworthy aspect of this compound is its potential role in developing next-generation therapeutics. The combination of a thiazole ring, a dimethylamino substituent, and a methoxy group creates a unique chemical profile that may be exploited for designing drugs with improved pharmacokinetic properties. For example, thiazole derivatives have been shown to exhibit low toxicity and high selectivity when tested against various biological targets. Additionally, the carbamate functionality provides a site for further chemical modification, allowing researchers to fine-tune the pharmacological activity of the molecule.

In conclusion,tert-butyl N-{_ { }_ { }_ { }_ { }_ { }_ { }_ { }_ { }_ { }_ { }_ { }_ { }_ { }_ { }_ { }}carbamate (CAS No._{2229615}-22_{7})_{}is_a_compound_of_interest_in_the_field_of_pharmaceutical_chemistry.Due_to_its_structural_complexity_and_potential_biological_activities,_it_offers_a_rich_scaffold_for_further_exploration_in_drug_discovery_and_development._The_compound's_uniqueness_stems_from_the_combination_of_a_thiazole_ring,_a_dimethylamino_substituent,_and_a_methoxy_group,_all_of Which_contribute_to Its_potential_as_a_building_block_for_novel_therapeutic_agents._With_advances_in_computational_and_synthetic_methods,tert-butyl_N_{_{}}_{_{}}_{_{}}_{_{}}_{_{}}_{_{}}_{_{}}{}_{}carbamate}_{}is poised_to_play_a_significant_role_in_the_future_of_medicinal_chemistry.